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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1574576

Get Quote

Product Designation: BMS-911172 Target: Adaptor-associated protein kinase 1 (AAK1) CAS
Number: 1644248-18-9 Molecular Weight: 339.34 g/mol [1][2][3]

\ J

Critical Storage & Stability Parameters

The stability of BMS-911172 is heavily dependent on moisture control and temperature
consistency. This compound is a small molecule inhibitor with a fluorinated motif, making it
susceptible to hydrolysis if improperly stored in solution.

The "Golden Rules" of Storage
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State

Condition

Stability Duration

Critical Note

Solid Powder

-20°C (Desiccated)

> 2 Years

Vial must be sealed.
Allow to warm to
Room Temperature
(RT) before opening
to prevent

condensation.

DMSO Stock

-80°C

6 Months

Single-use aliquots
only. Repeated
freeze-thaw cycles
degrade potency by
~5-10% per cycle.

DMSO Stock

-20°C

1 Month

Acceptable for short-
term use, but -80°C is

preferred.[3]

Aqueous Media

37°C (Cell Culture)

< 24 Hours

Compound is prone to
precipitation in high-
serum media over
time. Prepare fresh

daily.

Why "Desiccation" Matters

BMS-911172 is hygroscopic. When a cold vial is opened in a humid lab environment, water

vapor condenses instantly on the powder. This water initiates hydrolysis and alters the effective

molecular weight calculation for future experiments.

e Protocol: Remove vial from freezer

Place in desiccator

Wait 30 mins

Open.
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Solubilization & Stock Preparation[1][3][4][5][6]

WARNING: The most common failure mode with BMS-911172 is the use of "wet" DMSO.
DMSO is hygroscopic and absorbs atmospheric water, which drastically reduces the solubility
of this compound.[4]

Recommended Solvents

e Primary Solvent: Dimethyl Sulfoxide (DMSO)

99.9% (Anhydrous).

e Solubility Limit: ~2100 mg/mL (294 mM) in pure DMSO.

o Water/PBS:Insoluble. Do not attempt to dissolve directly in agueous buffers.

Stock Solution Workflow (Standardized)

Use the following workflow to prepare a 10 mM Master Stock.

BMS-911172 Powder Weigh Mass Add Anhydrous DMSO Vortex & Sonicate Aliquot into Store at -80°C
(Warm to RT) (e.g., 3.39 mg) (1.0 mL) (2 mins @ 40kHz) Light-Protective Vials

Click to download full resolution via product page

Figure 1: Step-by-step workflow for preparing a stable 10 mM stock solution of BMS-911172.

In Vivo Formulation Guide

Researchers often struggle to transition BMS-911172 from in vitro assays to in vivo animal
models due to its poor aqueous solubility. The following formulations are validated for
intraperitoneal (i.p.) or oral administration.

Formulation A: Clear Solution (Recommended)

This formulation creates a stable solution suitable for injection.

« Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[3][5][6]
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e Target Concentration: 2.5 mg/mL.[3][5][6][4]

Preparation Protocol:

e Dissolve BMS-911172 in 10% of the final volume using pure DMSO (Clear stock).
» Add 40% volume of PEG300. Vortex until clear.

e Add 5% volume of Tween-80. Vortex.

e Slowly add 45% volume of Saline while vortexing.

o Troubleshooting: If precipitation occurs upon adding saline, sonicate at 37°C for 5-10
minutes.

Formulation B: Suspension (Alternative)

e Vehicle: 10% DMSO + 90% (20% SBE-[3-CD in Saline).[3][5]

o Note: Requires Sulfobutyl ether-beta-cyclodextrin (SBE-B-CD). This encapsulates the drug to
improve bioavailability.

Mechanism of Action & Experimental Context

Understanding the mechanism is vital for troubleshooting assay results. BMS-911172 is a
highly selective inhibitor of AAK1 (Adaptor-associated protein kinase 1).[1][2][7][8] It does not
target MERTK; confusion often arises due to BMS having multiple kinase inhibitors in similar
development pipelines.

Signaling Pathway

AAK1 regulates clathrin-mediated endocytosis (CME) by phosphorylating the AP2M1 subunit.
[9] Inhibiting AAK1 prevents the recycling of surface receptors and viral entry.[10]
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Figure 2: BMS-911172 blocks the phosphorylation of AP2M1, thereby disrupting clathrin-
mediated endocytosis.[9][10]

Troubleshooting & FAQ
Q1: My compound precipitated when | added the DMSO
stock to cell culture media. Why?

A: This is the "Solvent Shock" effect.

o Cause: Adding a high-concentration DMSO stock directly to aqueous media causes rapid
local precipitation because the drug is hydrophobic.
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e Solution: Perform a serial dilution in media.

(¢]

Dilute your 10 mM stock 1:10 in media (intermediate step).

[¢]

Vortex immediately.

[¢]

Add this intermediate to your final culture well.

[e]

Limit: Ensure final DMSO concentration is < 0.5% to avoid cytotoxicity.

Q2: | see variability in IC50 values between batches.

A: Check your DMSO quality.

e Cause: Hygroscopic DMSO absorbs water, reducing the actual concentration of dissolved
drug (some may be micro-precipitated and invisible to the naked eye).

¢ Validation: Spin down your stock solution at 13,000 rpm for 5 minutes. If you see a pellet,
your stock has crashed out. Re-dissolve in fresh, anhydrous DMSO.

Q3: Can | use BMS-911172 for MERTK inhibition
studies?

A:No.

e BMS-911172 is selective for AAK1 (IC50 ~12 nM).[1][2][7][8] While many kinase inhibitors
have off-target effects, BMS-911172 is specifically designed as a tool compound for AAK1
and neuropathic pain research. For MERTK, consider compounds like BMS-777607.

Q4: What is the shelf-life of the solution once diluted in
saline for injection?

A:Immediate use only.

e The In Vivo formulation (PEG/Tween/Saline) is a kinetic suspension/solution. It is not
thermodynamically stable for long-term storage. Prepare it 15 minutes before injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1574576/docs#technical-support-center-bms-
911172-aakl-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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